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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of Methallyltrimethylsilane in a laboratory setting. Adherence to these

guidelines is crucial for ensuring a safe working environment and minimizing risks associated

with this chemical.

Hazard Identification and Classification
Methallyltrimethylsilane is a highly flammable liquid and vapor that can cause skin irritation.

[1][2] It is essential to be aware of its hazard classifications:

Flammable Liquids: Category 2[1]

Skin Irritation: Category 2[1][3]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2][3]

Signal Word: Danger[1]
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A summary of the key physical and chemical properties of Methallyltrimethylsilane is

provided in the table below for easy reference.

Property Value Source

Molecular Formula C7H16Si [4]

Molecular Weight 128.29 g/mol [4]

Boiling Point 109-111 °C

Flash Point -6.11 °C (21.0 °F) - closed cup

Density 0.73 g/mL at 25 °C

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment (PPE) must be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][5]

All metal parts of equipment must be grounded to avoid ignition of vapors by static electricity

discharge.[3][5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][5]

Skin Protection:
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Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin

exposure.[3][5]

Flame retardant antistatic protective clothing is recommended.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, use a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator

filter).[6]

Safe Handling and Storage
Handling:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]

Use only non-sparking tools.[1][5]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.[1][3]

Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[1][5]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a well-ventilated place and keep cool.[1][5]

Keep the container tightly closed.[1][5]

To maintain product quality, refrigeration is recommended.[5]

Store in a designated flammables area.[3]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[3][5]
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First-Aid Measures
In case of exposure, follow these first-aid procedures immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1][3]

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water or shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.

[3][5]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[3]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate personnel to a safe area.

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.

Contain the spillage with a non-combustible absorbent material (e.g., sand, earth,

vermiculite).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1][5]

Do not let the chemical enter drains.[1]

Fire-Fighting:
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Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[3][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling Reaction Using Methallyltrimethylsilane
This protocol outlines a general procedure for a palladium-catalyzed cross-coupling reaction

involving Methallyltrimethylsilane. All steps must be performed in a well-ventilated fume

hood, and appropriate personal protective equipment must be worn at all times.

Materials:

Aryl halide (or triflate)

Methallyltrimethylsilane

Palladium catalyst (e.g., Pd(PPh3)4)

Anhydrous solvent (e.g., THF, dioxane)

Anhydrous fluoride source (e.g., TBAF, CsF)

Schlenk flask or other suitable reaction vessel

Inert gas supply (Nitrogen or Argon)

Standard laboratory glassware

Magnetic stirrer and stir bar
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Procedure:

Inert Atmosphere: Assemble the reaction glassware and dry it thoroughly in an oven. Allow it

to cool to room temperature under a stream of inert gas (Nitrogen or Argon).

Reagent Addition:

To the reaction flask, add the aryl halide (1.0 eq), the palladium catalyst (e.g., 0.05 eq),

and the anhydrous fluoride source (e.g., 1.5 eq) under a positive pressure of inert gas.

Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free

atmosphere.

Solvent and Reagent Introduction:

Add the anhydrous solvent via a syringe.

Using a clean, dry syringe, carefully add Methallyltrimethylsilane (1.2 eq) to the reaction

mixture.

Reaction:

Stir the reaction mixture at the appropriate temperature (this will be substrate-dependent

and may range from room temperature to reflux) and monitor the reaction progress by a

suitable analytical technique (e.g., TLC, GC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by carefully adding a saturated aqueous solution of NH4Cl.

Transfer the mixture to a separatory funnel and extract with a suitable organic solvent

(e.g., ethyl acetate, diethyl ether).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.
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Purification:

Purify the crude product by column chromatography on silica gel to obtain the desired

methallylated product.

Waste Disposal:

Dispose of all chemical waste, including solvents and reaction residues, in appropriately

labeled waste containers according to institutional and local regulations.

Visualizations
Below are diagrams illustrating key safety workflows and logical relationships for working with

Methallyltrimethylsilane.
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Preparation

Handling & Use

Cleanup & Disposal

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Ensure Fume Hood is Operational

Set Up and Ground Equipment

Transfer Methallyltrimethylsilane
(Use Syringe/Cannula)

Perform Reaction Under
Inert Atmosphere

Monitor Reaction Progress

Safely Quench Reaction

Segregate and Dispose of
Chemical Waste Properly

Decontaminate Glassware

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe laboratory use of Methallyltrimethylsilane.
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Immediate Response

Specific Action

Procedures

Spill or Exposure Occurs

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove Ignition Sources

Type of Incident?

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Skin Contact

Eye Contact:
- Flush with eyewash for 15 min

Eye Contact

Inhalation:
- Move to fresh air

Inhalation

Small Spill:
- Absorb with inert material

- Collect for disposal

Small Spill

Large Spill:
- Evacuate laboratory

- Contact EH&S

Large Spill

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for Methallyltrimethylsilane spills and exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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